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Compound of Interest

Compound Name: Insect Repellent M 3535

Cat. No.: B1232614 Get Quote

For the attention of researchers, scientists, and drug development professionals, this guide

provides an objective comparison of the environmental impact of two widely used insect

repellents: IR3535® (Ethyl Butylacetylaminopropionate) and Permethrin. This analysis is based

on publicly available data, with a focus on experimental findings and regulatory assessments.

Executive Summary
The comparison of the environmental impact of IR3535 and permethrin reveals a significant

divergence in data availability and regulatory assessment, primarily driven by their intended

use patterns. Permethrin, a broad-spectrum insecticide used in agriculture, public health, and

textile impregnation, has undergone extensive environmental testing, revealing high toxicity to

non-target organisms, particularly aquatic life and insects. In contrast, IR3535, a synthetic

biopesticide used exclusively as a topical skin repellent, has limited publicly available

environmental fate and ecotoxicity data. Regulatory bodies like the U.S. Environmental

Protection Agency (EPA) have determined that its use pattern results in negligible

environmental exposure, thus waiving the requirement for extensive environmental testing.[1]

[2] This fundamental difference in data availability is a critical aspect of their comparative

environmental impact.

Physicochemical Properties and Environmental Fate
A substance's behavior in the environment is governed by its physicochemical properties. The

octanol-water partition coefficient (log P) is a key indicator of a substance's potential to

bioaccumulate in organisms.
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Property
IR3535 (Ethyl
Butylacetylaminopropionat
e)

Permethrin

Chemical Class
Biopesticide (structurally

related to β-alanine)[1][3]

Synthetic Pyrethroid

Insecticide[4]

Log P (Octanol-Water Partition

Coefficient)
1.7[5] 6.1 - 6.5[6]

Water Solubility 70 g/L (at 20°C)[5] Low (e.g., 0.2 mg/L)

Persistence in Soil

Data not required by regulatory

agencies due to use pattern.[1]

Generally considered

biodegradable.[5]

Can be persistent; degradation

is influenced by

microorganisms and sunlight.

[7][8]

Persistence in Aquatic

Environments

Data not required by regulatory

agencies.[1] Considered not to

accumulate in the

environment.[9]

Moderately susceptible to

photolysis; hydrolyzes slowly

under alkaline conditions.[6][8]

Bioaccumulation Potential
Low (inferred from low log P

value)

High potential for

bioaccumulation in aquatic

organisms.[6]

Ecotoxicity Profile
The toxicity of a substance to non-target organisms is a primary measure of its environmental

risk.

Aquatic Ecotoxicity
Permethrin exhibits high toxicity to aquatic organisms, a fact well-documented in regulatory

assessments.[4][10] In contrast, IR3535 is generally reported to be non-toxic to aquatic life,

though specific quantitative data from standardized tests are not mandated due to its use

pattern.[1][11]
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Organism IR3535 Permethrin

Fish (Acute)

No data required/available

from standardized OECD tests.

[1]

Highly toxic.[10]

Aquatic Invertebrates (e.g.,

Daphnia magna)

No data required/available

from standardized OECD tests.

[1]

Highly toxic.[4]

Algae

No data required/available

from standardized OECD tests.

[1]

Data indicates potential for

toxicity.

Terrestrial Ecotoxicity
Permethrin is known to be highly toxic to beneficial insects, including honeybees.[12] The

impact of IR3535 on terrestrial organisms is not a primary regulatory concern due to its

application method.

Organism IR3535 Permethrin

Birds No data available. Low toxicity.

Bees No data available. Highly toxic.[12]

Earthworms No data available. Not highly toxic.[4]

Mechanisms of Action and Toxicological Pathways
The mechanisms by which these compounds affect organisms are distinct.

IR3535 acts as a repellent by masking the olfactory cues that insects use to locate hosts.[1] Its

mode of action is considered non-toxic.[1]
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Figure 1: Conceptual diagram of IR3535's repellent mechanism.

Permethrin is a neurotoxin that acts on the nervous system of insects by disrupting sodium

channels, leading to paralysis and death.[8] In non-target aquatic organisms like fish,

permethrin exposure can lead to oxidative stress and disrupt metabolic pathways.
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Figure 2: Simplified signaling pathway of permethrin toxicity in fish.

Experimental Protocols
The assessment of a chemical's environmental impact relies on standardized experimental

protocols, such as those developed by the Organisation for Economic Co-operation and

Development (OECD).

Environmental Fate Testing
Ready Biodegradability (OECD 301): This screening test assesses the potential for a

substance to be rapidly biodegraded by microorganisms.
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Aerobic and Anaerobic Transformation in Soil (OECD 307): This simulation test determines

the rate and pathway of degradation in soil under controlled laboratory conditions.[13][14][15]

Bioaccumulation in Fish (OECD 305): This study measures the extent to which a chemical

accumulates in fish from water or diet, providing a bioconcentration factor (BCF).[16][17][18]

[19][20]

Partition Coefficient (n-octanol/water) (OECD 107): This test determines the log P value, a

key indicator of bioaccumulation potential.[21][22][23]

Ecotoxicity Testing
Alga, Growth Inhibition Test (OECD 201): This test evaluates the effects of a substance on

the growth of freshwater algae.[24][25][26][27][28]

Daphnia sp. Acute Immobilisation Test (OECD 202): This test determines the acute toxicity of

a substance to aquatic invertebrates.[9][29][30][31][32]

Fish, Acute Toxicity Test (OECD 203): This test assesses the concentration of a substance

that is lethal to 50% of a fish population (LC50) over a short exposure period.[33][34][35][36]

[37]

The following workflow illustrates the general process of environmental risk assessment for a

pesticide like permethrin.
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Figure 3: General workflow for environmental risk assessment of pesticides.

Conclusion
The environmental profiles of IR3535 and permethrin are markedly different, largely as a

consequence of their intended applications. Permethrin, due to its widespread use in

environments where it can come into contact with soil, water, and non-target organisms, has

been subject to rigorous environmental testing that has demonstrated its potential for

environmental risk, particularly to aquatic ecosystems.

IR3535, conversely, is formulated for direct, topical application to human skin. This specific use

pattern has led regulatory agencies to conclude that environmental exposure is negligible, and

therefore, extensive environmental fate and ecotoxicity data have not been required for its

registration.[1] While existing information suggests IR3535 has a favorable environmental

profile (low bioaccumulation potential and biodegradability), the lack of a comprehensive public

dataset based on standardized OECD guidelines makes a direct quantitative comparison with

permethrin challenging.

For researchers and professionals in drug and pesticide development, this comparison

highlights the critical importance of intended use and exposure scenarios in determining the
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scope of environmental risk assessment. While one compound (permethrin) presents a clear

case of managing known environmental hazards, the other (IR3535) illustrates a case where

risk is managed by minimizing environmental exposure in the first place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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